Cas no 1803711-03-6 (2,4-Dibromo-6-(difluoromethoxy)benzonitrile)

• Product Name: 2,4-Dibromo-6-(difluoromethoxy)benzonitrile
• CAS No: 1803711-03-6
• MF: C₈H₃Br₂F₂NO
• MW: 326.920327425003
• CID: 4973506
• Update Time: 2025-06-08

2,4-Dibromo-6-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-(difluoromethoxy)benzonitrile

• Inchi： 1S/C8H3Br2F2NO/c9-4-1-6(10)5(3-13)7(2-4)14-8(11)12/h1-2,8H
• InChI Key： JFHLLFOWYGZDFI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C#N)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 3.9
• Topological Polar Surface Area: 33

Additional information on 2,4-Dibromo-6-(difluoromethoxy)benzonitrile

Comprehensive Overview of 2,4-Dibromo-6-(difluoromethoxy)benzonitrile (CAS No. 1803711-03-6)

2,4-Dibromo-6-(difluoromethoxy)benzonitrile (CAS No. 1803711-03-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. With its unique molecular structure featuring dibromo and difluoromethoxy functional groups, this compound exhibits remarkable chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of advanced crop protection agents and electronic materials.

The growing interest in 2,4-Dibromo-6-(difluoromethoxy)benzonitrile is driven by its versatility and efficacy. In agrochemical applications, it serves as a key building block for synthesizing novel pesticides and herbicides, addressing the global demand for sustainable and high-performance solutions. Its difluoromethoxy moiety enhances bioactivity, while the dibromo substitution improves stability, making it a preferred choice for modern agricultural formulations. Additionally, its potential in pharmaceutical intermediates is being investigated, with studies highlighting its role in creating bioactive molecules.

From an environmental perspective, the compound's halogenated structure raises questions about its ecological impact and degradation pathways. Recent advancements in green chemistry have focused on optimizing its synthesis to minimize waste and reduce hazardous byproducts. This aligns with the broader industry trend toward sustainable chemical production, a topic frequently searched by professionals seeking eco-friendly alternatives. Furthermore, its application in OLED materials and electronic coatings has sparked interest in the tech community, as it contributes to the development of energy-efficient devices.

The synthesis of 2,4-Dibromo-6-(difluoromethoxy)benzonitrile involves multi-step reactions, including bromination and etherification, which require precise control to achieve high yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring compliance with industry standards. As demand grows, manufacturers are investing in scalable production methods to meet the needs of diverse sectors, from agriculture to advanced materials.

In conclusion, 2,4-Dibromo-6-(difluoromethoxy)benzonitrile (CAS No. 1803711-03-6) represents a cutting-edge chemical with multifaceted applications. Its role in agrochemical innovation, pharmaceutical research, and material science underscores its importance in modern chemistry. By addressing key user queries such as "synthesis methods", "environmental safety", and "industrial applications", this overview provides a comprehensive resource for professionals and enthusiasts alike, while adhering to SEO best practices for enhanced visibility.